tert-butyl (2S)-2-(methylamino)butanoate hydrochloride
Overview
Description
Tert-butyl (2S)-2-(methylamino)butanoate hydrochloride, commonly referred to as t-butyl-methylamino-butanoate hydrochloride (t-BuMAB), is a synthetic compound used in a variety of scientific research applications. It is a white, crystalline solid with a molecular weight of 222.68 g/mol and a melting point of 83-85°C. It is soluble in water, methanol, and ethanol, and is insoluble in diethyl ether.
Scientific Research Applications
T-BuMAB has numerous scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of pharmaceuticals, and as a stabilizing agent in the manufacture of polymers. It is also used in the synthesis of cyclic peptides, as a substrate for the enzymatic synthesis of peptides, and as an inhibitor of the enzyme tyrosinase. Additionally, it is used in the production of biodegradable plastics and as a model compound for studying enzyme-catalyzed reactions.
Mechanism of Action
T-BuMAB is an active inhibitor of the enzyme tyrosinase. It binds to the active site of the enzyme, preventing the enzyme from catalyzing the oxidation of tyrosine to form 3,4-dihydroxyphenylalanine (DOPA). This inhibition of tyrosinase activity results in decreased melanin synthesis and a decrease in skin pigmentation.
Biochemical and Physiological Effects
T-BuMAB has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme tyrosinase and to reduce skin pigmentation. Additionally, it has been shown to have anti-inflammatory, antioxidant, and anti-cancer effects. In animal studies, it has been shown to reduce the production of pro-inflammatory cytokines, reduce oxidative stress, and inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
T-BuMAB has several advantages for use in laboratory experiments. It is a stable compound that is easy to synthesize, and it is soluble in a variety of solvents. Additionally, it is non-toxic and has a wide range of applications. However, there are some limitations to its use. It is a relatively expensive compound, and it is not widely available. Additionally, its solubility in certain solvents, such as diethyl ether, is limited.
Future Directions
There are a number of potential future directions for research involving t-BuMAB. These include further research into its anti-inflammatory, antioxidant, and anti-cancer effects, as well as its potential use in the synthesis of novel pharmaceuticals and biodegradable plastics. Additionally, further research into its mechanism of action and its use as a model compound for studying enzyme-catalyzed reactions would be beneficial. Finally, research into its potential use as a drug delivery system could provide new insights into its efficacy and safety.
Synthesis Methods
T-BuMAB is synthesized by reacting tert-butyl alcohol with 2-methylamino-butanoic acid in the presence of hydrochloric acid. The reaction is carried out at a temperature of 80-90°C for four hours. The reaction produces tert-butyl (tert-butyl (2S)-2-(methylamino)butanoate hydrochloride)-2-(methylamino)butanoate hydrochloride and tert-butyl alcohol as by-products.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (2S)-2-(methylamino)butanoate hydrochloride involves the reaction of tert-butyl (2S)-2-bromo-3-methylbutanoate with methylamine hydrochloride in the presence of a base.", "Starting Materials": [ "tert-butyl (2S)-2-bromo-3-methylbutanoate", "methylamine hydrochloride", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve tert-butyl (2S)-2-bromo-3-methylbutanoate in a suitable solvent (e.g. dichloromethane).", "Step 2: Add a base (e.g. sodium hydroxide) to the solution to deprotonate the bromo group.", "Step 3: Add methylamine hydrochloride to the solution and stir at room temperature for several hours.", "Step 4: Quench the reaction with an acid (e.g. hydrochloric acid) to form the hydrochloride salt of the product.", "Step 5: Isolate the product by filtration or extraction and purify by recrystallization or chromatography." ] } | |
CAS RN |
2768300-56-5 |
Product Name |
tert-butyl (2S)-2-(methylamino)butanoate hydrochloride |
Molecular Formula |
C9H20ClNO2 |
Molecular Weight |
209.7 |
Purity |
95 |
Origin of Product |
United States |
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